2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine
Description
“2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine” is a chemical compound with the linear formula C8H7N4Cl1 . It is a solid substance . This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis of this compound can be achieved through Suzuki coupling reactions. Specifically, either (1-methyl-1H-pyrazol-4-yl)boronic acid pinacol ester or its pyrazolyl-C3-methylated counterpart is reacted with a 5-substituted-2,4-dichloropyrimidine in the presence of PdCl2 (dppf)·DCM and K2CO3 in 1,4-dioxane/ethanol/water .Molecular Structure Analysis
The molecular structure of “2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine” consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. Attached to this ring is a 1-methyl-1H-pyrazol-4-yl group .Physical And Chemical Properties Analysis
“2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine” is a solid substance . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the sources.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine involves the reaction of 4-methyl-1H-pyrazole-3,5-diamine with 2-chloro-1,3-dimethylimidazolinium chloride in the presence of a base to form the intermediate 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)imidazole. This intermediate is then reacted with cyanamide in the presence of a base to form the final product, 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine.", "Starting Materials": [ "4-methyl-1H-pyrazole-3,5-diamine", "2-chloro-1,3-dimethylimidazolinium chloride", "base", "cyanamide" ], "Reaction": [ "Step 1: 4-methyl-1H-pyrazole-3,5-diamine is reacted with 2-chloro-1,3-dimethylimidazolinium chloride in the presence of a base, such as potassium carbonate, to form the intermediate 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)imidazole.", "Step 2: The intermediate 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)imidazole is then reacted with cyanamide in the presence of a base, such as sodium methoxide, to form the final product, 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine.", "Overall Reaction: 4-methyl-1H-pyrazole-3,5-diamine + 2-chloro-1,3-dimethylimidazolinium chloride + base + cyanamide → 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine" ] } | |
CAS RN |
1233932-36-9 |
Product Name |
2-chloro-4-(4-methyl-1H-pyrazol-1-yl)pyrimidine |
Molecular Formula |
C8H7ClN4 |
Molecular Weight |
194.6 |
Purity |
95 |
Origin of Product |
United States |
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